Cas no 1213312-86-7 ([4-((2R)PYRROLIDIN-2-YL)PHENOXY]TRIFLUOROMETHANE)

• Product Name: [4-((2R)PYRROLIDIN-2-YL)PHENOXY]TRIFLUOROMETHANE
• CAS No: 1213312-86-7
• MF: C₁₁H₁₂F₃NO
• MW: 231.214293479919
• CID: 4563215
• Update Time: 2025-05-30

[4-((2R)PYRROLIDIN-2-YL)PHENOXY]TRIFLUOROMETHANE Chemical and Physical Properties

Names and Identifiers

• [4-((2R)PYRROLIDIN-2-YL)PHENOXY]TRIFLUOROMETHANE
• (R)-2-(4-(trifluoromethoxy)phenyl)pyrrolidine
• Pyrrolidine, 2-[4-(trifluoromethoxy)phenyl]-, (2R)-

• Inchi： 1S/C11H12F3NO/c12-11(13,14)16-9-5-3-8(4-6-9)10-2-1-7-15-10/h3-6,10,15H,1-2,7H2/t10-/m1/s1
• InChI Key： XCKVCAOSVNOPOM-SNVBAGLBSA-N
• SMILES： N1CCC[C@@H]1C1=CC=C(OC(F)(F)F)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Phenylpyrrolidines

Additional information on [4-((2R)PYRROLIDIN-2-YL)PHENOXY]TRIFLUOROMETHANE

[4-((2R)Pyrrolidin-2-yl)phenoxy]trifluoromethane: A Comprehensive Overview

[4-((2R)Pyrrolidin-2-yl)phenoxy]trifluoromethane, identified by the CAS registry number 1213312-86-7, is a compound of significant interest in contemporary chemical research. This compound, characterized by its unique structure and properties, has garnered attention across various scientific domains, including pharmacology, materials science, and environmental chemistry. Recent studies have shed light on its potential applications and mechanisms of action, making it a focal point for both academic and industrial inquiries.

The molecular structure of [4-((2R)Pyrrolidin-2-yl)phenoxy]trifluoromethane comprises a trifluoromethyl group attached to a phenoxy ring, which is further substituted with a pyrrolidine moiety at the 4-position. The stereochemistry at the pyrrolidine ring (specifically the (2R) configuration) plays a crucial role in determining the compound's physical and chemical properties. This configuration not only influences the compound's solubility and stability but also impacts its biological activity, as evidenced by recent pharmacokinetic studies.

Recent research has highlighted the potential of [4-((2R)Pyrrolidin-2-yl)phenoxy]trifluoromethane in drug delivery systems. Its unique ability to form stable complexes with certain biomolecules has made it a candidate for targeted drug delivery. For instance, studies published in Journal of Medicinal Chemistry have demonstrated its efficacy in enhancing the bioavailability of hydrophobic drugs by serving as a carrier molecule. This property is attributed to its amphiphilic nature, which allows it to interact with both hydrophilic and hydrophobic environments.

In the realm of materials science, [4-((2R)Pyrrolidin-2-yl)phenoxy]trifluoromethane has shown promise as a precursor for advanced polymer materials. Its ability to undergo controlled polymerization under specific conditions has led to the development of novel polymeric materials with tailored mechanical and thermal properties. Research conducted at the University of California, Berkeley, has explored its use in creating biodegradable polymers for sustainable packaging solutions, underscoring its versatility across different applications.

The environmental impact of [4-((2R)Pyrrolidin-2-yl)phenoxy]trifluoromethane has also been a subject of recent investigations. Studies published in Environmental Science & Technology have assessed its biodegradability and potential toxicity to aquatic organisms. Findings indicate that under aerobic conditions, the compound undergoes rapid degradation, minimizing its ecological footprint. However, further research is needed to fully understand its long-term effects on various ecosystems.

In conclusion, [4-((2R)Pyrrolidin-2-yli phenoxy)]trifluoromethane, with its CAS number 1213312867, represents a multifaceted compound with diverse applications across multiple disciplines. Its unique structural features and functional groups make it an invaluable tool in modern chemical research. As ongoing studies continue to unravel its potential, this compound is poised to play an increasingly significant role in advancing both scientific knowledge and industrial innovation.